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Compound of Interest

Compound Name: D-Galacturonic acid hydrate

Cat. No.: B15588529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of D-
Galacturonic acid hydrate in various solvents. The information is intended to assist

researchers, scientists, and professionals in drug development in understanding the

physicochemical properties of this important monosaccharide. D-Galacturonic acid is the main

component of pectin, a complex carbohydrate found in the cell walls of plants.[1] Its solubility is

a critical factor in its biological activity, formulation, and delivery.

Quantitative Solubility Data
The solubility of D-Galacturonic acid hydrate has been reported in a range of common

laboratory solvents. The following table summarizes the available quantitative data. It is

important to note that variations in reported solubility values may arise from differences in

experimental conditions, such as temperature, pH, and the use of physical methods like

sonication to enhance dissolution.
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

Water 125 mg/mL[2] 589.21 mM[2]

Ultrasonic assistance

was noted to be

required.[2]

5.3 mg/mL 25 mM

Calculated from a

protocol for preparing

a 2.5 mM solution.[3]

Phosphate-Buffered

Saline (PBS, pH 7.2)
100 mg/mL[2] 471.36 mM[2]

5 mg/mL[4][5] 23.57 mM

Dimethyl Sulfoxide

(DMSO)
125 mg/mL[2] 589.21 mM[2]

Ultrasonic assistance

was noted to be

required.[2]

42 mg/mL[6] 197.97 mM[6]

5 mg/mL[4][5] 23.57 mM

Ethanol 42 mg/mL[6] 197.97 mM

Slightly soluble in hot

ethanol[7][8]
-

Qualitative

description.

Ether
Practically insoluble[7]

[8]
-

Qualitative

description.

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry and

pharmacology. The following outlines a generalized protocol for assessing the solubility of a

solid compound like D-Galacturonic acid hydrate, based on common laboratory practices.

Qualitative Solubility Assessment
This initial step provides a general understanding of the compound's solubility characteristics.
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Procedure:

Place a small, pre-weighed amount of D-Galacturonic acid hydrate (e.g., 10 mg) into a

clean, dry test tube.

Add a measured volume of the desired solvent (e.g., 1 mL) in small portions.

After each addition, vigorously agitate the mixture for a set period (e.g., 60 seconds).

Visually inspect the solution to determine if the solid has completely dissolved.

If the solid dissolves, the compound is considered soluble in that solvent under the tested

conditions. If a significant portion of the solid remains, it is considered insoluble or

sparingly soluble.

For water-soluble compounds, the pH of the resulting solution can be tested using litmus

paper or a pH meter to identify acidic or basic properties.[8]

Quantitative Solubility Determination (Shake-Flask
Method)
This method is widely used to determine the equilibrium solubility of a compound in a specific

solvent at a given temperature.

Procedure:

Add an excess amount of D-Galacturonic acid hydrate to a known volume of the solvent

in a sealed vial or flask. This ensures that a saturated solution is formed.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure that equilibrium is reached. A shaker or rotator in a temperature-controlled

environment is ideal.

After reaching equilibrium, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid). It

is crucial to avoid disturbing the undissolved solid. Filtration or centrifugation can be used
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to ensure the sample is free of solid particles.

Analyze the concentration of D-Galacturonic acid hydrate in the supernatant using a

suitable analytical technique. Common methods include:

High-Performance Liquid Chromatography (HPLC): Provides accurate and specific

quantification.

Spectrophotometry: Can be used if the compound has a chromophore or can be

derivatized to absorb light at a specific wavelength.

Gravimetric Analysis: Involves evaporating the solvent from a known volume of the

supernatant and weighing the remaining solid.

Visualizing the Experimental Workflow
The following diagram, generated using the DOT language, illustrates the logical flow of a

typical solubility determination experiment.

Qualitative Assessment
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Caption: A flowchart illustrating the key steps in qualitative and quantitative solubility

determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15588529?utm_src=pdf-body
https://www.benchchem.com/product/b15588529?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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